molecular formula C7H13ClO B8676404 2-(2-Chloroethyl)oxane

2-(2-Chloroethyl)oxane

Cat. No.: B8676404
M. Wt: 148.63 g/mol
InChI Key: AYSXRXWFXGZRPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Chloroethyl)oxane is a useful research compound. Its molecular formula is C7H13ClO and its molecular weight is 148.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13ClO

Molecular Weight

148.63 g/mol

IUPAC Name

2-(2-chloroethyl)oxane

InChI

InChI=1S/C7H13ClO/c8-5-4-7-3-1-2-6-9-7/h7H,1-6H2

InChI Key

AYSXRXWFXGZRPR-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dihydropyran (85 g, 1.01 moles) and 0.2 mL of concentrated HCl were added to a 500 mL 3-necked round-bottomed flask equipped with a magnetic stirrer, a thermocouple, a reflux condenser and a nitrogen bubbler. The mixture was cooled to 0° C., and then 2-chloro-ethan-1-ol (80.5 g, 1.01 moles) was added dropwise at a rate sufficient to maintain the temperature below 10° C. After the addition was complete (about 2 hr.), the mixture was allowed to warm to room temperature and stirred for 1 hr. The clear yellow solution was distilled under vacuum.
Quantity
85 g
Type
reactant
Reaction Step One
Name
Quantity
0.2 mL
Type
reactant
Reaction Step One
Quantity
80.5 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.